Cas no 1849260-51-0 (N-(2-methylpentan-3-yl)thietan-3-amine)

• Product Name: N-(2-methylpentan-3-yl)thietan-3-amine
• CAS No: 1849260-51-0
• MF: C₉H₁₉NS
• MW: 173.318861246109
• CID: 5271567
• Update Time: 2026-03-09

N-(2-methylpentan-3-yl)thietan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Thietanamine, N-(1-ethyl-2-methylpropyl)-
• N-(2-methylpentan-3-yl)thietan-3-amine

• Inchi： 1S/C9H19NS/c1-4-9(7(2)3)10-8-5-11-6-8/h7-10H,4-6H2,1-3H3
• InChI Key： VCDGCWOEPSLMFO-UHFFFAOYSA-N
• SMILES： S1CC(NC(CC)C(C)C)C1

Additional information on N-(2-methylpentan-3-yl)thietan-3-amine

Recent Advances in the Study of N-(2-methylpentan-3-yl)thietan-3-amine (CAS: 1849260-51-0)

The compound N-(2-methylpentan-3-yl)thietan-3-amine (CAS: 1849260-51-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, pharmacological activities, and potential clinical implications.

Recent studies have highlighted the compound's role as a novel scaffold in drug discovery, particularly in the development of central nervous system (CNS) therapeutics. The thietane ring, a four-membered sulfur-containing heterocycle, contributes to the molecule's conformational rigidity and metabolic stability, making it an attractive candidate for further pharmacological exploration. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and ring-closing metathesis, to optimize the production of N-(2-methylpentan-3-yl)thietan-3-amine with high enantiomeric purity.

Pharmacological evaluations have revealed that this compound exhibits selective binding affinity for specific neurotransmitter receptors, including serotonin and dopamine receptors. In vitro studies using neuronal cell lines have demonstrated its potential neuroprotective effects, particularly in models of oxidative stress and neuroinflammation. These findings suggest that N-(2-methylpentan-3-yl)thietan-3-amine could serve as a lead compound for the treatment of neurodegenerative disorders such as Parkinson's disease and Alzheimer's disease.

In addition to its CNS activities, recent investigations have explored the compound's potential applications in oncology. Preliminary data indicate that N-(2-methylpentan-3-yl)thietan-3-amine may modulate key signaling pathways involved in tumor progression, including the PI3K/AKT/mTOR cascade. These observations warrant further preclinical studies to elucidate the compound's mechanism of action and therapeutic window.

Despite these promising findings, challenges remain in the development of N-(2-methylpentan-3-yl)thietan-3-amine as a therapeutic agent. Issues such as bioavailability, blood-brain barrier penetration, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Current research efforts are focused on designing derivatives with improved pharmacokinetic properties while maintaining the desired pharmacological activities.

In conclusion, N-(2-methylpentan-3-yl)thietan-3-amine represents an exciting area of research in chemical biology and drug discovery. Its unique structural features and diverse biological activities make it a valuable tool for understanding fundamental biological processes and developing novel therapeutic interventions. Future studies should prioritize translational research to bridge the gap between bench discoveries and clinical applications.